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Compound of Interest

Compound Name: 3-Methyl-3-penten-1-ol

Cat. No.: B155299 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of 3-Methyl-3-penten-1-ol. Adherence to these procedures is essential for ensuring

laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methyl-3-penten-1-ol is a flammable liquid and is harmful if swallowed.[1][2][3][4]

Appropriate personal protective equipment is mandatory to minimize exposure and ensure

personal safety.
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Property Value Source

Molecular Formula C6H12O [1]

CAS Number 918-85-4 [1][2]

Hazard Classification

Flammable Liquid, Category 3;

Acute Toxicity, Oral, Category

4

[4]

Flash Point 25.56 °C (78.00 °F) [5]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield. Must be approved

under appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[6]

Protects against splashes and

vapors that can cause eye

irritation.[7][8][9]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Gloves must be

inspected prior to use.[9][10]

[11]

Prevents skin contact which

can cause irritation.[7]

Body Protection
Lab coat, chemical-resistant

apron, or coveralls.

Protects against incidental

splashes and contamination of

personal clothing.[11][12]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA approved

respirator with an organic

vapor cartridge is necessary.

Minimizes inhalation of vapors

which may cause respiratory

tract irritation.[7]

Experimental Workflow and Handling Procedures
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Proper handling procedures are critical to prevent accidents and exposure. The following

workflow outlines the necessary steps for safely using 3-Methyl-3-penten-1-ol in a laboratory

setting.

Preparation Chemical Handling Cleanup and Disposal

Don PPE Verify Fume Hood Operation Assemble Equipment Dispense Chemical Perform Reaction Quench Reaction Segregate Waste Decontaminate Glassware Dispose of Waste Remove PPE

Click to download full resolution via product page

Caption: Experimental workflow for handling 3-Methyl-3-penten-1-ol.

Step-by-Step Handling Protocol:

Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure all necessary PPE is worn correctly before handling the chemical.[10]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3] Use

explosion-proof electrical and ventilating equipment.[2][3]

Ground and bond containers when transferring the material to prevent static discharge.[2]

[3]

During Use:

Avoid contact with skin and eyes.[10]

Do not eat, drink, or smoke when using this product.[2][10]

Use only non-sparking tools.[2][3]

After Use:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b155299?utm_src=pdf-body
https://www.benchchem.com/product/b155299?utm_src=pdf-body-img
https://www.benchchem.com/product/b155299?utm_src=pdf-body
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://dept.harpercollege.edu/chemistry/sds/3-methyl-3-pentanol.pdf
https://wap.guidechem.com/msds/918-85-4.html
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://wap.guidechem.com/msds/918-85-4.html
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://wap.guidechem.com/msds/918-85-4.html
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://dept.harpercollege.edu/chemistry/sds/3-methyl-3-pentanol.pdf
https://wap.guidechem.com/msds/918-85-4.html
https://dept.harpercollege.edu/chemistry/sds/3-methyl-3-pentanol.pdf
https://wap.guidechem.com/msds/918-85-4.html
https://www.chemos.de/import/data/msds/GB_en/3230-69-1-A0007061-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155299?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands thoroughly after handling.[2][10]

Keep the container tightly closed and store it in a cool, dry, and well-ventilated place.[2]

[10]

Emergency and First Aid Procedures
In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Route First Aid Measures

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell.[2][10] Rinse mouth.[2][10] Do

NOT induce vomiting.[7]

If on Skin (or hair)
Take off immediately all contaminated clothing.

Rinse skin with water/shower.[2][10]

If Inhaled
Move person into fresh air. If not breathing, give

artificial respiration. Consult a physician.[2]

In Case of Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2]

In Case of Fire
Use dry sand, dry chemical, or alcohol-resistant

foam for extinction.[10]

Disposal Plan
Proper disposal of 3-Methyl-3-penten-1-ol and its containers is critical to prevent

environmental contamination and ensure regulatory compliance.
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Caption: Disposal plan for 3-Methyl-3-penten-1-ol waste.

Step-by-Step Disposal Protocol:

Waste Segregation: Collect waste 3-Methyl-3-penten-1-ol and any contaminated materials

in a designated, properly labeled hazardous waste container. The container must be

compatible with flammable liquids.

Labeling: Clearly label the waste container with "Hazardous Waste," the chemical name "3-
Methyl-3-penten-1-ol," and the associated hazards (Flammable Liquid, Acute Toxicity).
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Storage: Store the waste container in a designated, well-ventilated, and secure waste

accumulation area, away from ignition sources. Keep the container tightly closed.[10]

Disposal: Dispose of the contents and container through a licensed professional waste

disposal service.[10] Do not dispose of it in standard laboratory drains or as regular trash.

The material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[10] All disposal practices must comply with federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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